2-(1,4-diazepan-1-yl)pyridine-3-carboxamide dihydrochloride

• CAS No.: 2613383-33-6
• Molecular Formula: C11H18Cl2N4O
• Molecular Weight: 293.2

Description

2-(1,4-diazepan-1-yl)pyridine-3-carboxamide dihydrochloride: is a chemical compound with the molecular formula C11H17ClN4O and a molecular weight of 256.73 g/mol

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(1,4-diazepan-1-yl)pyridine-3-carboxamide dihydrochloride involves the reaction of pyridine-3-carboxylic acid with 1,4-diazepane under specific conditions. The reaction typically requires a solvent such as dichloromethane and a catalyst like triethylamine. The product is then purified through recrystallization or chromatography techniques .

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes to ensure high yield and purity. The reaction conditions are optimized to minimize by-products and maximize efficiency. The final product is often subjected to rigorous quality control measures to meet industry standards .

Chemical Reactions Analysis

Types of Reactions: 2-(1,4-diazepan-1-yl)pyridine-3-carboxamide dihydrochloride can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur with halogenated compounds under basic conditions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium hydroxide in aqueous solution.

Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield pyridine-3-carboxylic acid derivatives, while reduction may produce various amine derivatives .

Scientific Research Applications

Chemistry: In chemistry, 2-(1,4-diazepan-1-yl)pyridine-3-carboxamide dihydrochloride is used as a building block for the synthesis of more complex molecules. It is also employed in the study of reaction mechanisms and the development of new synthetic methodologies .

Biology: In biological research, this compound is investigated for its potential as a ligand in receptor studies. It may also be used in the development of new biochemical assays and as a tool for probing biological pathways .

Medicine: In the medical field, this compound is explored for its potential therapeutic applications. It may serve as a lead compound in drug discovery programs targeting specific diseases .

Industry: In industry, this compound is utilized in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals and agrochemicals .

Mechanism of Action

The mechanism of action of 2-(1,4-diazepan-1-yl)pyridine-3-carboxamide dihydrochloride involves its interaction with specific molecular targets. It may act as an inhibitor or activator of certain enzymes or receptors, thereby modulating biological pathways. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

• 2-(1,4-diazepan-1-yl)pyridine-3-carbonitrile dihydrochloride
• 2-(1,4-diazepan-1-yl)nicotinonitrile dihydrochloride

Comparison: Compared to similar compounds, 2-(1,4-diazepan-1-yl)pyridine-3-carboxamide dihydrochloride is unique due to its specific functional groups and chemical properties. This uniqueness makes it particularly valuable in certain research and industrial applications .